N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide

• IUPAC Name: N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-(tetrazol-1-yl)acetamide
• InChI: InChI=1S/C17H15N7O/c1-12-5-4-8-23-9-15(20-17(12)23)13-6-2-3-7-14(13)19-16(25)10-24-11-18-21-22-24/h2-9,11H,10H2,1H3,(H,19,25)
• InChI Key: CCUKTIOXEZAHMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)CN4C=NN=N4
• Molecular Formula: C17H15N7O
• Molecular Weight: 333.3 g/mol

Description

N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide, commonly known as MIP-TA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MIP-TA belongs to the class of tetrazole-containing compounds, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In

Scientific Research Applications

Synthesis and Medicinal Chemistry

Friedländer Synthesis : This synthesis approach is used to create complex heterocyclic compounds, including imidazo[1,2-a]pyridines, which have potential applications in medicinal chemistry due to their biological activity. For example, the synthesis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine, a food carcinogen, illustrates the chemical reactions that can be used to create similar compounds (Lindström, 1995).

Antiviral Agents : A series of imidazo[1,2-a]pyridines were designed and tested as antirhinovirus agents, showcasing the potential of these compounds in antiviral research. The synthesis process highlighted the importance of the imidazo ring and its contribution to antiviral activity (Hamdouchi et al., 1999).

Biological Activity and Drug Discovery

ACAT Inhibitors : Compounds structurally related to N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide have been identified as potent inhibitors of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), suggesting their potential in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Melatonin Receptor Ligands : The design and synthesis of imidazo[1,2-a]pyridines as melatonin receptor ligands demonstrate the versatility of this chemical class in developing new therapeutics targeting the melatonin receptor, which could have implications in sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).